N-(3,4-dimethylphenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C20H24FN3O/c1-15-7-8-17(13-16(15)2)22-20(25)14-23-9-11-24(12-10-23)19-6-4-3-5-18(19)21/h3-8,13H,9-12,14H2,1-2H3,(H,22,25)
• InChI Key: BOWUSGUVNUTMDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2CCN(CC2)C3=CC=CC=C3F)C
• Molecular Formula: C20H24FN3O
• Molecular Weight: 341.4 g/mol

Description

N-(3,4-dimethylphenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide, also known as Flibanserin, is a drug that has been approved by the FDA for the treatment of hypoactive sexual desire disorder (HSDD) in premenopausal women. HSDD is a condition in which a woman has a persistent lack of sexual desire that causes distress or interpersonal difficulty. Flibanserin is a non-hormonal drug that works by increasing the levels of dopamine and norepinephrine in the brain while decreasing levels of serotonin.

Mechanism of Action

N-(3,4-dimethylphenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide works by increasing the levels of dopamine and norepinephrine in the brain while decreasing levels of serotonin. Dopamine and norepinephrine are neurotransmitters that are involved in the regulation of sexual desire and arousal, while serotonin is a neurotransmitter that is involved in the regulation of mood and anxiety. By increasing the levels of dopamine and norepinephrine and decreasing levels of serotonin, this compound can improve sexual desire and arousal while reducing feelings of anxiety and depression.
Biochemical and physiological effects:
This compound has been shown to increase the levels of dopamine and norepinephrine in the brain while decreasing levels of serotonin. These changes in neurotransmitter levels can lead to improved sexual desire and arousal, as well as reduced feelings of anxiety and depression. This compound has also been shown to have a number of other physiological effects, such as increased heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethylphenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide has a number of advantages for use in lab experiments. It is a well-characterized drug that has been extensively studied for its pharmacological effects. This compound is also relatively easy to synthesize, making it readily available for use in lab experiments. However, this compound has a number of limitations for use in lab experiments. It is a highly regulated drug that can only be used in certain types of experiments and under certain conditions. This compound is also a relatively expensive drug, which can limit its use in certain types of experiments.

Future Directions

There are a number of future directions for research on N-(3,4-dimethylphenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide. One area of research is the potential use of this compound in the treatment of other conditions, such as depression, anxiety, and alcohol use disorder. Another area of research is the development of new drugs that target the same neurotransmitter systems as this compound but with improved efficacy and fewer side effects. Finally, there is a need for further research on the long-term safety and efficacy of this compound in the treatment of HSDD.

Synthesis Methods

N-(3,4-dimethylphenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide is synthesized through a multi-step process that involves the reaction of 3,4-dimethylaniline with 2-fluorobenzaldehyde to form an imine intermediate. This intermediate is then reduced with sodium borohydride to form the corresponding amine. The amine is then reacted with chloroacetyl chloride to form the final product, this compound.

Scientific Research Applications

N-(3,4-dimethylphenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide has been extensively researched for its potential use in the treatment of HSDD. Clinical trials have shown that this compound can increase the number of satisfying sexual events and improve sexual desire in premenopausal women with HSDD. This compound has also been studied for its potential use in the treatment of other conditions, such as depression, anxiety, and alcohol use disorder.